Cas no 255-55-0 ([1,4]Dithiino[2,3-b]-1,4-dithiin(9CI))

[1,4]Dithiino[2,3-b]-1,4-dithiin(9CI) structure
255-55-0 structure
Product Name:[1,4]Dithiino[2,3-b]-1,4-dithiin(9CI)
CAS No:255-55-0
MF:C6H4S4
MW:204.355956077576
CID:249454
PubChem ID:11117183
Update Time:2025-04-19

[1,4]Dithiino[2,3-b]-1,4-dithiin(9CI) Chemical and Physical Properties

Names and Identifiers

    • [1,4]Dithiino[2,3-b]-1,4-dithiin(9CI)
    • [1,4]dithiino[2,3-b][1,4]dithiine
    • [1,4]dithiino[2,3-b][1,4]dithiin
    • 1,4,5,8-tetrathianaphthalene
    • 1,4-DITHIINO[2,3-B]-1,4-DITHIIN
    • 255-55-0
    • FT-0606911
    • SCHEMBL10995590
    • DTXSID50455804
    • Inchi: 1S/C6H4S4/c1-2-8-6-5(7-1)9-3-4-10-6/h1-4H
    • InChI Key: KCSQYWMGBADUMG-UHFFFAOYSA-N
    • SMILES: S1C=CSC2=C1SC=CS2

Computed Properties

  • Exact Mass: 203.92000
  • Monoisotopic Mass: 203.91958482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 112.96000
  • LogP: 3.78180

[1,4]Dithiino[2,3-b]-1,4-dithiin(9CI) Security Information

  • Safety Term:S23;S24/25

[1,4]Dithiino[2,3-b]-1,4-dithiin(9CI) Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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